![molecular formula C16H23FN2O B5644629 1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine](/img/structure/B5644629.png)
1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine, also known as 2-FB-4-Me-BP, is a novel psychoactive substance that belongs to the class of piperazine derivatives. It has gained popularity among researchers due to its potential therapeutic applications in the treatment of various neuropsychiatric disorders.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine is not yet fully understood. However, it is believed to act as a partial agonist at the 5-HT1A and 5-HT2A receptors, as well as an antagonist at the D2 receptor. It also modulates the activity of the GABAergic and glutamatergic systems.
Biochemical and Physiological Effects
This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. It also enhances the activity of the NMDA receptor, which is involved in learning and memory processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine in lab experiments is its high potency and selectivity for specific receptors. This makes it a useful tool for studying the functions of these receptors in the brain. However, its limited availability and high cost may pose a challenge for researchers.
Future Directions
There are several future directions for research on 1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine. One area of interest is its potential use in the treatment of neuropsychiatric disorders such as anxiety, depression, and schizophrenia. Further studies are needed to determine its safety and efficacy in humans. Another area of research is the development of novel derivatives with improved pharmacological properties. Additionally, more studies are needed to elucidate the exact mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
Conclusion
In conclusion, this compound is a novel psychoactive substance that has gained attention among researchers due to its potential therapeutic applications. Its high potency and selectivity for specific receptors make it a useful tool for studying the functions of these receptors in the brain. However, further studies are needed to determine its safety and efficacy in humans, as well as its exact mechanism of action.
Synthesis Methods
The synthesis of 1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine involves the reaction of 2-fluorobenzylamine with 3-methylbutanoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate amide, which is then cyclized to form the piperazine ring. The final product is obtained by purification through column chromatography.
Scientific Research Applications
1-(2-fluorobenzyl)-4-(3-methylbutanoyl)piperazine has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been shown to improve cognitive function and memory consolidation.
Properties
IUPAC Name |
1-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]-3-methylbutan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN2O/c1-13(2)11-16(20)19-9-7-18(8-10-19)12-14-5-3-4-6-15(14)17/h3-6,13H,7-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNHTZYLMJBBNPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)N1CCN(CC1)CC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.